Cas no 465514-65-2 (2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone)

• Product Name: 2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone
• CAS No: 465514-65-2
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 930430
• PubChem ID: 3619454
• Update Time: 2025-04-19

2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-(4-pyridinyl)-1-ethanone
• 2-(2-CHLOROPHENYL)-1-(4-PYRIDINYL)-1-ETHANONE,95+
• 2-(2-chlorophenyl)-1-(4-pyridinyl)Ethanone
• 2-(2-CHLOROPHENYL)-1-(PYRIDIN-4-YL)ETHAN-1-ONE
• 2-(2-chlorophenyl)-1-pyridin-4-ylethanone
• AC1MUJLV
• AG-A-28538
• CTK7F9920
• KB-85631
• MO00227
• MolPort-002-909-653
• 2-(2-Chlorophenyl)-1-(pyridin-4-yl)ethanone
• 2-(2-CHLOROPHENYL)-1-(4-PYRIDINYL)-1-ETHANONE,95%+
• DTXSID90394364
• 465514-65-2

• Inchi： 1S/C13H10ClNO/c14-12-4-2-1-3-11(12)9-13(16)10-5-7-15-8-6-10/h1-8H,9H2
• InChI Key： FDARMWFRSMPFOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 231.0450916g/mol
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų